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Introduction
Ceftriaxone sodium is a broad-spectrum, third-generation cephalosporin antibiotic widely used

for the treatment of various bacterial infections.[1][2] Its parenteral administration necessitates

stringent quality control to ensure potency and safety.[2][3] Stability-indicating assay methods

are crucial in the pharmaceutical industry to guarantee that the drug product maintains its

quality, efficacy, and safety throughout its shelf life.[4] These methods are designed to separate

and quantify the active pharmaceutical ingredient (API) from its potential degradation products,

which may form under various environmental conditions.[4]

This application note provides a detailed protocol for the development and validation of a

stability-indicating assay for Ceftriaxone sodium hydrate using High-Performance Liquid

Chromatography (HPLC). The method is designed to be specific, accurate, precise, and robust

for the quantitative determination of Ceftriaxone in the presence of its degradation products.

Forced degradation studies were conducted under various stress conditions as per the

International Council for Harmonisation (ICH) guidelines to demonstrate the method's stability-

indicating nature.[5][6]
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Experimental Protocols
Materials and Reagents

Ceftriaxone Sodium Hydrate Reference Standard

Ceftriaxone Sodium Hydrate for Injection (Sample)

Acetonitrile (HPLC Grade)

Disodium Hydrogen Phosphate (AR Grade)

Orthophosphoric Acid (AR Grade)

Hydrochloric Acid (AR Grade)

Sodium Hydroxide (AR Grade)

Hydrogen Peroxide (30%, AR Grade)

Milli-Q Water or equivalent

Instrumentation and Chromatographic Conditions
A validated HPLC method is essential for the accurate quantification of Ceftriaxone sodium and

its degradation products.[7]
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Parameter Condition

Instrument
High-Performance Liquid Chromatography

(HPLC) system with a UV-Vis detector

Column Xterra C18 (4.6 x 150mm, 5 µm) or equivalent

Mobile Phase

0.05M Disodium hydrogen phosphate buffer:

Acetonitrile (65:35, v/v), pH adjusted to 4.3 with

orthophosphoric acid

Flow Rate 1.0 mL/min

Detection Wavelength 242 nm

Injection Volume 20 µL

Column Temperature Ambient

Run Time 9 minutes

Preparation of Solutions
Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 100 mg of

Ceftriaxone sodium hydrate reference standard in 100 mL of Milli-Q water.

Working Standard Solutions (10-100 µg/mL): Prepare a series of working standard solutions

by diluting the standard stock solution with the mobile phase to achieve concentrations in the

range of 10-100 µg/mL.[7]

Sample Solution (40 µg/mL): Reconstitute the Ceftriaxone sodium hydrate for injection

with Milli-Q water. Further dilute an appropriate volume with the mobile phase to obtain a

final concentration of 40 µg/mL.

Forced Degradation Studies
Forced degradation studies are performed to generate potential degradation products and

demonstrate the specificity of the analytical method.[8][9]

Acid Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N HCl. Keep the

solution at room temperature for 1 hour.[5] Neutralize the solution with 0.1 N NaOH and
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dilute to a final concentration of 40 µg/mL with the mobile phase.

Alkaline Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N NaOH. Keep

the solution at room temperature for 1 hour.[5] Neutralize the solution with 0.1 N HCl and

dilute to a final concentration of 40 µg/mL with the mobile phase.

Oxidative Degradation: To 1 mL of the standard stock solution, add 1 mL of 30% H₂O₂. Keep

the solution at room temperature for 1 hour.[5] Dilute to a final concentration of 40 µg/mL with

the mobile phase.

Thermal Degradation: Place the solid Ceftriaxone sodium hydrate powder in a hot air oven

at 105°C for 24 hours. After exposure, prepare a 40 µg/mL solution in the mobile phase.

Photolytic Degradation: Expose a solution of Ceftriaxone sodium hydrate (40 µg/mL in

mobile phase) to UV radiation (254 nm) for 24 hours.[5]

Data Presentation
System Suitability

Parameter Acceptance Criteria Observed Value

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 4500

% RSD for 6 replicate

injections
≤ 2.0% 0.8%

Method Validation Summary
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Parameter Result

Linearity (µg/mL) 10 - 100

Correlation Coefficient (r²) 0.999

Precision (%RSD)

- Intraday < 2.0%

- Interday < 2.0%

Accuracy (% Recovery) 98.0% - 102.0%

Limit of Detection (LOD) (µg/mL) 0.5

Limit of Quantification (LOQ) (µg/mL) 1.5

Forced Degradation Results
Stress Condition

% Degradation of
Ceftriaxone

Retention Time of Major
Degradant(s) (min)

Acid Hydrolysis (0.1 N HCl, 1

hr)
17.71%[10] 1.669[10]

Alkaline Hydrolysis (0.1 N

NaOH, 1 hr)
Significant[8][9] -

Oxidative Degradation (30%

H₂O₂, 1 hr)
7.95%[5] -

Thermal Degradation (105°C,

24 hr)
Slight[5] -

Photolytic Degradation (UV

254 nm, 24 hr)
Slight[5] -

Note: The percentage of degradation and retention times of degradants can vary based on the

specific experimental conditions.

Diagrams
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Caption: Experimental workflow for the development of a stability-indicating assay.
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Caption: Simplified degradation pathway of Ceftriaxone under stress conditions.

Conclusion
The developed HPLC method is simple, rapid, precise, and accurate for the determination of

Ceftriaxone sodium hydrate in bulk and pharmaceutical dosage forms.[7] The forced

degradation studies demonstrated that the method is specific and stability-indicating, as it was

able to separate the parent drug from its degradation products.[5][6] This method can be

effectively used for routine quality control analysis and for assessing the stability of

Ceftriaxone sodium hydrate formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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